Cas no 7383-98-4 (1,2-Benzenediamine,N1-(1-methylpropyl)-N2-phenyl-)

• Product Name: 1,2-Benzenediamine,N1-(1-methylpropyl)-N2-phenyl-
• CAS No: 7383-98-4
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 577222
• PubChem ID: 110979
• Update Time: 2025-04-19

1,2-Benzenediamine,N1-(1-methylpropyl)-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-(1-methylpropyl)-N2-phenyl-
• 2-N-butan-2-yl-1-N-phenylbenzene-1,2-diamine
• N-(1-methylpropyl)-N'-phenylbenzene-1,2-diamine
• N-(butan-2-yl)-N'-phenylbenzene-1,2-diamine
• N~1~-(Butan-2-yl)-N~2~-phenylbenzene-1,2-diamine
• SCHEMBL3690060
• EINECS 230-959-2
• 7383-98-4
• DTXSID60994951
• NS00047677

• Inchi： 1S/C16H20N2/c1-3-13(2)17-15-11-7-8-12-16(15)18-14-9-5-4-6-10-14/h4-13,17-18H,3H2,1-2H3
• InChI Key： OWHWHWGFYMLSTN-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1NC1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 373.8°C at 760 mmHg
• Flash Point: 220.6°C
• Refractive Index: 1.621
• PSA: 24.06